Cas no 90196-02-4 (9H-Purin-6-amine,2-(methylsulfinyl)-)

• Product Name: 9H-Purin-6-amine,2-(methylsulfinyl)-
• CAS No: 90196-02-4
• MF: C₆H₇N₅OS
• MW: 197.217678308487
• CID: 819125
• PubChem ID: 4393001
• Update Time: 2025-04-19

9H-Purin-6-amine,2-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,2-(methylsulfinyl)-
• 2-methylsulfinyl-7H-purin-6-amine
• SCHEMBL3914323
• NSC-526639
• 90196-02-4
• NSC526639
• 2-methylsulfinyladenine
• DTXSID20402789

• Inchi： 1S/C6H7N5OS/c1-13(12)6-10-4(7)3-5(11-6)9-2-8-3/h2H,1H3,(H3,7,8,9,10,11)
• InChI Key： LVPOXYMNBBHOIL-UHFFFAOYSA-N
• SMILES： S(C)(C1N=C(C2=C(N=CN2)N=1)N)=O

Computed Properties

• Exact Mass: 197.03713104g/mol
• Monoisotopic Mass: 197.03713104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines